(3,4-dihydro-2H-pyran-6-yl)methanamine hydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3,4-dihydro-2H-pyran-6-yl)methanamine hydrochloride involves the reaction of 2,3-dihydrofuran with formaldehyde and ammonium chloride to form 3,4-dihydro-2H-pyran-6-carbaldehyde. This intermediate is then reduced with sodium borohydride to form (3,4-dihydro-2H-pyran-6-yl)methanol, which is then reacted with hydrochloric acid to form the final product, (3,4-dihydro-2H-pyran-6-yl)methanamine hydrochloride.", "Starting Materials": [ "2,3-dihydrofuran", "formaldehyde", "ammonium chloride", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2,3-dihydrofuran with formaldehyde and ammonium chloride in the presence of a catalyst to form 3,4-dihydro-2H-pyran-6-carbaldehyde.", "Step 2: Reduce 3,4-dihydro-2H-pyran-6-carbaldehyde with sodium borohydride to form (3,4-dihydro-2H-pyran-6-yl)methanol.", "Step 3: React (3,4-dihydro-2H-pyran-6-yl)methanol with hydrochloric acid to form (3,4-dihydro-2H-pyran-6-yl)methanamine hydrochloride." ] } | |
CAS RN |
2174007-95-3 |
Product Name |
(3,4-dihydro-2H-pyran-6-yl)methanamine hydrochloride |
Molecular Formula |
C6H12ClNO |
Molecular Weight |
149.6 |
Purity |
95 |
Origin of Product |
United States |
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